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Compound of Interest
4-

Compound Name: (Methanesulfonylmethyl)cyclohexa
n-1-one

CAS No.: 1820615-75-5

Cat. No.: B2870381

Get Quote

\ J

As a laboratory professional or drug development scientist, handling specialized
pharmaceutical intermediates requires a rigorous integration of operational safety and
environmental compliance. 4-(Methanesulfonylmethyl)cyclohexan-1-one is a bifunctional
organic compound featuring both a reactive cyclohexanone ring and a stable
methanesulfonylmethyl (sulfone) group.

This guide provides authoritative, step-by-step methodologies for the safe handling, emergency
spill mitigation, and EPA-compliant disposal of this compound, ensuring your laboratory
maintains the highest standards of safety and regulatory integrity.

Physicochemical Profiling & Mechanistic Causality

To design a self-validating safety protocol, we must first understand the intrinsic properties of
the chemical. The presence of the sulfone moiety dictates strict waste segregation rules, as
improper incineration leads to severe environmental hazards.
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Quantitative Chemical Data

Property Value

Chemical Name 4-(Methanesulfonylmethyl)cyclohexan-1-one
CAS Registry Number 1820615-75-5

Molecular Formula C8H1403S[1]

Molecular Weight 190.26 g/mol

Functional Groups Ketone (Electrophilic), Sulfone (Oxidized Sulfur)
Waste Classification Non-Halogenated Organic Sulfur Waste

Mechanistic Safety Causality (The "Why")

While 4-(Methanesulfonylmethyl)cyclohexan-1-one is stable under standard ambient
conditions, its disposal is highly regulated. When organic sulfones are subjected to thermal
destruction (incineration >1000°C), the organic carbon framework combusts cleanly into CO:z
and Hz20. However, the sulfone group (-SO2-) degrades into sulfur dioxide (SO2) and sulfur
trioxide (SO3)[2].

These sulfur oxides (SOXx) are primary precursors to atmospheric acidification and pose severe
respiratory hazards[2]. Consequently, this compound cannot be disposed of in standard
general organic waste streams. It must be strictly segregated and routed to an EPA-approved
Treatment, Storage, and Disposal Facility (TSDF) equipped with Flue Gas Desulfurization
(FGD) alkaline scrubbers to neutralize SOx emissions before atmospheric release[3].

Laboratory Handling & Operational Protocol

Every interaction with this compound must be treated as a self-validating system where each
safety measure verifies the integrity of the next.

Step-by-Step Handling Methodology

o Pre-Operation Verification:
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o Ventilation: Ensure the chemical fume hood has a verified face velocity of 80-100 feet per
minute (fpm).

o PPE Selection: Don a standard laboratory coat, chemical splash goggles, and nitrile
gloves. Causality: Nitrile provides an effective barrier against the lipophilic nature of the
cyclohexanone ring, preventing dermal absorption and localized irritation[4].

e Material Transfer:

o Use anti-static spatulas when transferring the solid intermediate to prevent electrostatic
discharge, which could ignite airborne dust.

o Place the receiving vessel (e.g., round-bottom flask or vial) inside a secondary
containment tray to localize any accidental spillage.

o Post-Operation Decontamination:

o Wipe down spatulas and balances with a compatible solvent (e.g., ethanol or acetone)
followed by soap and water.

o Dispose of all contaminated wipes in a designated solid hazardous waste container[5].

Emergency Spill Mitigation Workflow

In the event of a spill, rapid containment is critical to prevent aerosolization of the sulfone
intermediate.
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Workflow for mitigating solid or solution-based organic sulfone laboratory spills.

Spill Response Methodology

» Isolate the Area: Immediately restrict access to the spill zone. If the compound is dissolved in
a volatile solvent, ensure the fume hood sash is lowered to maximize exhaust draw.
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o Containment: For liquid solutions, surround the spill with an inert absorbent like vermiculite
or dry sand. Do not use combustible absorbents like sawdust.

o Collection: Carefully sweep the absorbed mixture or solid powder using a static-free brush
and dustpan. Causality: Aggressive sweeping can aerosolize the fine powder, leading to
inhalation exposure.

o Disposal: Transfer the collected material into a sealable High-Density Polyethylene (HDPE)
container and label it immediately as "Hazardous Waste: Spill Debris containing 4-
(Methanesulfonylmethyl)cyclohexan-1-one"[G].

Waste Segregation & EPA-Compliant Disposal
Protocol

Under the Resource Conservation and Recovery Act (RCRA) established by the US EPA, strict
adherence to waste management protocols is legally and ethically mandated[7].

Step-by-Step Disposal Methodology

» Hazardous Waste Determination: Classify the waste stream as Non-Halogenated Organic
Sulfur Waste. Do not mix this compound with strong oxidizing agents (e.g., peroxides, nitric
acid) to prevent uncontrolled exothermic oxidation[8].

o Containerization: Collect the waste in a chemically compatible, leak-proof HDPE container.
Ensure the container is kept closed at all times unless actively adding waste[7].

o RCRA-Compliant Labeling: Attach a hazardous waste tag immediately upon the first drop of
waste entering the container.

o Critical Rule: You must write the full chemical name: "4-
(Methanesulfonylmethyl)cyclohexan-1-one". The use of abbreviations, acronyms, or
chemical formulas (e.g., C8H1403S) is strictly prohibited by EPA Hazard Communication
Standards, as it prevents first responders from rapidly identifying the hazard[6].

o Satellite Accumulation Area (SAA) Storage: Store the labeled container in a designated SAA
within the laboratory, utilizing secondary containment. Waste must be transferred to the
central accumulation area within 90 days or when the container reaches 2/3 capacity[5].
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o TSDF Transfer & Thermal Destruction: Coordinate with your Environmental Health and
Safety (EHS) department to transfer the waste to a licensed TSDF. The facility will perform

high-temperature incineration coupled with alkaline scrubbing to neutralize the resulting SOx
gases|[3].
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EPA-compliant waste segregation and thermal destruction pathway for organic sulfones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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